Cas no 1603472-29-2 (1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol)

1-(1-Methyl-1H-pyrazol-5-yl)prop-2-en-1-ol is a versatile chemical intermediate featuring a pyrazole core with a hydroxymethyl and vinyl substituent. Its structure enables functionalization at both the hydroxyl and alkene groups, making it valuable for synthesizing heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the 1-methylpyrazole moiety enhances stability and reactivity, while the allylic alcohol group offers opportunities for further derivatization, such as oxidation, etherification, or polymerization. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic flexibility and well-defined reactivity profile make it a practical choice for research and industrial applications.
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol structure
1603472-29-2 structure
Product Name:1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol
CAS No:1603472-29-2
MF:C7H10N2O
MW:138.167101383209
CID:6614758
PubChem ID:121599767
Update Time:2025-06-23

1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol
    • EN300-1236282
    • 1603472-29-2
    • AKOS026733977
    • Inchi: 1S/C7H10N2O/c1-3-7(10)6-4-5-8-9(6)2/h3-5,7,10H,1H2,2H3
    • InChI Key: WLBJIZMGEJPNSJ-UHFFFAOYSA-N
    • SMILES: OC(C=C)C1=CC=NN1C

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38Ų

1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol Pricemore >>

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Additional information on 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol

1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol: A Comprehensive Overview

1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol, with the CAS number 1603472-29-2, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is a member of the pyrazole class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol consists of a pyrazole ring substituted with a methyl group at the 1-position and an allylic alcohol moiety. The presence of the allylic alcohol group imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in synthetic chemistry and drug development.

Recent studies have highlighted the potential of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol and its derivatives could be promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol has also shown potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis, making it a potential lead compound for the development of broad-spectrum antiviral drugs.

The anticancer potential of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol has also been explored. A study published in the Cancer Research journal in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity involves induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthetic accessibility of 1-(1-methyl-1H-pyrazol-5-y l)prop - 2 - en - 1 - ol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further studies and potential commercialization. One notable method involves the reaction of 3-bromoallyl alcohol with 4-methylpyrazole in the presence of a palladium catalyst, yielding high yields and purity.

In conclusion, 1-(1-methyl - 1H - pyrazol - 5 - yl )prop - 2 - en - 1 - ol, with CAS number 1603472 - 29 - 2, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.

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